Cas no 135779-03-2 (methyl 3-formyl-2,4,6-trimethylbenzoate)

• Product Name: methyl 3-formyl-2,4,6-trimethylbenzoate
• CAS No: 135779-03-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 4593042
• PubChem ID: 14870633
• Update Time: 2025-06-11

methyl 3-formyl-2,4,6-trimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-formyl-2,4,6-trimethylbenzoate

• Inchi： 1S/C12H14O3/c1-7-5-8(2)11(12(14)15-4)9(3)10(7)6-13/h5-6H,1-4H3
• InChI Key： NPZKTVMOKQAXLY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(C)C=C(C)C(C=O)=C1C

Additional information on methyl 3-formyl-2,4,6-trimethylbenzoate

Comprehensive Overview of Methyl 3-formyl-2,4,6-trimethylbenzoate (CAS No. 135779-03-2)

Methyl 3-formyl-2,4,6-trimethylbenzoate (CAS No. 135779-03-2) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in synthetic chemistry. This aromatic ester, characterized by its formyl and trimethyl functional groups, serves as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C12H14O3, and distinct substitution pattern make it a valuable building block for researchers exploring novel chemical pathways.

In recent years, the demand for methyl 3-formyl-2,4,6-trimethylbenzoate has surged due to its role in developing high-performance materials and bioactive molecules. Researchers frequently search for "synthesis of methyl 3-formyl-2,4,6-trimethylbenzoate" or "applications of CAS 135779-03-2," reflecting its growing importance in organic synthesis. The compound's electron-rich aromatic ring and reactive aldehyde group enable diverse chemical transformations, including condensation, reduction, and cross-coupling reactions.

One of the trending topics in chemical research is the development of sustainable synthetic methods. Methyl 3-formyl-2,4,6-trimethylbenzoate aligns with this trend, as it can be derived from renewable resources or synthesized via eco-friendly catalytic processes. Queries like "green synthesis of trimethylbenzoate derivatives" highlight the industry's shift toward environmentally conscious practices. Additionally, its stability and solubility in common organic solvents make it a practical choice for laboratory-scale and industrial applications.

The compound's structural features also make it a subject of interest in computational chemistry. Searches for "molecular modeling of methyl 3-formyl-2,4,6-trimethylbenzoate" or "spectroscopic analysis of CAS 135779-03-2" are common among scientists aiming to predict its reactivity or optimize reaction conditions. Advanced techniques such as NMR, IR, and mass spectrometry are routinely employed to characterize this compound, ensuring its purity and suitability for further transformations.

Beyond academia, methyl 3-formyl-2,4,6-trimethylbenzoate finds applications in the fragrance and flavor industry, where its aromatic profile contributes to complex scent formulations. Its methyl ester moiety enhances volatility, making it a candidate for high-value perfumery ingredients. This dual utility in both functional and sensory applications underscores its versatility and broad appeal.

In summary, methyl 3-formyl-2,4,6-trimethylbenzoate (CAS No. 135779-03-2) is a multifaceted compound with significant relevance in modern chemistry. Its synthesis, properties, and applications continue to inspire innovation across multiple disciplines, from pharmaceuticals to sustainable materials. As research progresses, this compound is poised to remain a cornerstone in the toolkit of synthetic chemists worldwide.